Cas no 94769-21-8 (1-Chlorohexa-2,4-diyne)

• Product Name: 1-Chlorohexa-2,4-diyne
• CAS No: 94769-21-8
• MF: C₆H₅Cl
• MW: 112.55690073967
• CID: 2818338
• PubChem ID: 13332906
• Update Time: 2025-04-21

1-Chlorohexa-2,4-diyne Chemical and Physical Properties

Names and Identifiers

• DTXSID90537193
• AKOS006374489
• 94769-21-8
• 1-CHLOROHEXA-2,4-DIYNE
• 1-Chlorohexa-2,4-diyne

• Inchi： 1S/C6H5Cl/c1-2-3-4-5-6-7/h6H2,1H3
• InChI Key： BJFDSFMBTOAUNE-UHFFFAOYSA-N
• SMILES： ClCC#CC#CC

Computed Properties

• Exact Mass: 112.0079779Da
• Monoisotopic Mass: 112.0079779Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų